Cas no 717122-86-6 (Amyloid Bri Protein (1-23) Trifluoroacetate)

• Product Name: Amyloid Bri Protein (1-23) Trifluoroacetate
• CAS No: 717122-86-6
• MF: C₁₁₈H₁₇₆F₃N₃₁O₃₇S₂
• MW: 2741.97077560425
• CID: 2097953
• Update Time: 2025-10-24

Amyloid Bri Protein (1-23) Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• AmyloidBriProtein(1-23)
• CID 145707660
• Amyloid Bri Protein (1-23) Trifluoroacetate

• Inchi： 1S/C116H175N31O35S2.C2HF3O2/c1-13-58(7)90-112(178)131-70(34-26-42-124-116(121)122)98(164)136-77(47-67-50-123-55-125-67)104(170)134-76(46-66-31-22-17-23-32-66)103(169)130-71(36-39-87(155)156)99(165)137-78(48-84(119)151)105(171)129-69(33-24-25-41-117)97(163)133-74(44-64-27-18-15-19-28-64)101(167)127-61(10)94(160)144-89(57(5)6)111(177)132-72(37-40-88(157)158)100(166)147-92(63(12)150)114(180)139-73(43-56(3)4)107(173)146-91(59(8)14-2)113(179)143-83(110(176)141-81(52-149)115(181)182)54-184-183-53-82(109(175)135-75(45-65-29-20-16-21-30-65)102(168)128-62(11)95(161)145-90)142-106(172)79(49-85(120)152)138-108(174)80(51-148)140-93(159)60(9)126-96(162)68(118)35-38-86(153)154;3-2(4,5)1(6)7/h15-23,27-32,50,55-63,68-83,89-92,148-150H,13-14,24-26,33-49,51-54,117-118H2,1-12H3,(H2,119,151)(H2,120,152)(H,123,125)(H,126,162)(H,127,167)(H,128,168)(H,129,171)(H,130,169)(H,131,178)(H,132,177)(H,133,163)(H,134,170)(H,135,175)(H,136,164)(H,137,165)(H,138,174)(H,139,180)(H,140,159)(H,141,176)(H,142,172)(H,143,179)(H,144,160)(H,145,161)(H,146,173)(H,147,166)(H,153,154)(H,155,156)(H,157,158)(H,181,182)(H4,121,122,124);(H,6,7)/t58-,59-,60-,61-,62-,63+,68-,69-,70-,71-,72-,73?,74+,75-,76-,77-,78-,79-,80-,81-,82-,83-,89-,90?,91-,92-;/m0./s1
• InChI Key： KLAXZPCKFDMMMK-BKFULYPTSA-N
• SMILES： S1C[C@@H](C(N[C@H](C(=O)O)CO)=O)NC([C@H]([C@@H](C)CC)NC(C(CC(C)C)NC([C@H]([C@@H](C)O)NC([C@H](CCC(=O)O)NC([C@H](C(C)C)NC([C@H](C)NC([C@@H](CC2C=CC=CC=2)NC([C@H](CCCCN)NC([C@H](CC(N)=O)NC([C@H](CCC(=O)O)NC([C@H](CC2C=CC=CC=2)NC([C@H](CC2=CN=CN2)NC([C@H](CCCNC(=N)N)NC(C([C@@H](C)CC)NC([C@H](C)NC([C@H](CC2C=CC=CC=2)NC([C@H](CS1)NC([C@H](CC(N)=O)NC([C@H](CO)NC([C@H](C)NC([C@H](CCC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 38
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 191
• Rotatable Bond Count: 51
• Complexity: 5920
• Topological Polar Surface Area: 1170

Additional information on Amyloid Bri Protein (1-23) Trifluoroacetate

Recent Advances in Amyloid Bri Protein (1-23) Trifluoroacetate (CAS: 717122-86-6) Research

The compound 717122-86-6, known as Amyloid Bri Protein (1-23) Trifluoroacetate, has garnered significant attention in the field of chemical biology and medical research due to its potential implications in neurodegenerative diseases, particularly amyloidosis. This synthetic peptide, derived from the BRI gene, is a critical tool for studying the aggregation mechanisms of amyloid proteins and their role in disease pathology. Recent studies have focused on elucidating its structural properties, aggregation kinetics, and potential therapeutic applications.

One of the key findings in recent research involves the characterization of the peptide's aggregation behavior under physiological conditions. Using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, researchers have identified specific residues within the 1-23 fragment that are crucial for fibril formation. These insights are pivotal for designing inhibitors that could disrupt amyloid aggregation, a hallmark of diseases like Alzheimer's and familial British dementia.

Another notable study explored the interaction of Amyloid Bri Protein (1-23) Trifluoroacetate with small-molecule compounds, including those targeting the CAS: 717122-86-6 scaffold. High-throughput screening assays revealed several promising candidates that could modulate the peptide's aggregation pathway, offering potential leads for drug development. These findings underscore the peptide's utility as a model system for testing anti-amyloidogenic agents.

In addition to its role in basic research, Amyloid Bri Protein (1-23) Trifluoroacetate has been employed in preclinical studies to evaluate the efficacy of novel therapeutic strategies. For instance, recent work demonstrated that antibody-based therapies targeting the N-terminal region of the peptide could significantly reduce amyloid deposition in animal models. This approach holds promise for translating bench-side discoveries into clinical applications.

Despite these advancements, challenges remain in fully understanding the peptide's role in disease progression and its interactions with other biomolecules. Future research directions may include exploring post-translational modifications of the peptide, its cross-talk with other amyloidogenic proteins, and the development of more robust in vitro and in vivo models. Collaborative efforts between chemists, biologists, and clinicians will be essential to address these questions and harness the peptide's potential for therapeutic innovation.

In conclusion, Amyloid Bri Protein (1-23) Trifluoroacetate (CAS: 717122-86-6) continues to be a valuable tool for advancing our understanding of amyloid-related disorders. The latest research highlights its multifaceted applications, from elucidating disease mechanisms to identifying novel therapeutic targets. As the field progresses, this peptide is likely to remain at the forefront of efforts to combat neurodegenerative diseases.